2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid

• CAS No.: 532942-52-2
• Molecular Formula: C19H18I2N2O4S
• Molecular Weight: 624.2 g/mol
• IUPAC Name: 2-[(4-butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid
• InChI: InChI=1S/C19H18I2N2O4S/c1-3-10(2)27-13-6-4-11(5-7-13)17(24)23-19(28)22-16-14(18(25)26)8-12(20)9-15(16)21/h4-10H,3H2,1-2H3,(H,25,26)(H2,22,23,24,28)
• InChI Key: LWXYZYFXCASEKG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2I)I)C(=O)O

Description

2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid is a complex organic compound with the molecular formula C19H18I2N2O4S

Preparation Methods

The synthesis of 2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid involves multiple steps, typically starting with the preparation of the core benzoic acid structureThe butan-2-yloxybenzoyl group can be introduced via esterification or etherification reactions, while the carbamothioylamino group is typically added through thiourea-based reactions .

Industrial production methods for this compound would likely involve optimization of these synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, potentially leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can reduce specific functional groups within the molecule.

Substitution: The iodine atoms in the compound can participate in substitution reactions, where they are replaced by other functional groups using reagents like organometallic compounds or halogen exchange reactions.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, platinum), and specific temperature and pressure conditions to optimize reaction efficiency.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials or pharmaceuticals.

Biology: Its unique structure may allow it to interact with biological molecules, making it a candidate for studies on enzyme inhibition or receptor binding.

Medicine: The compound’s potential biological activity could be explored for therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: It may be used in the development of specialized coatings, dyes, or other industrial chemicals.

Mechanism of Action

The mechanism by which 2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid exerts its effects would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, potentially inhibiting their activity or altering their function. The pathways involved could include signal transduction pathways, metabolic pathways, or gene expression regulation .

Comparison with Similar Compounds

Similar compounds to 2-[(4-Butan-2-yloxybenzoyl)carbamothioylamino]-3,5-diiodobenzoic acid include other iodinated benzoic acids or benzoyl derivatives. These compounds may share similar chemical properties but differ in their specific functional groups or molecular structures. For example:

3,5-Diiodo-2-hydroxybenzoic acid: Similar in having iodine atoms and a benzoic acid core but lacks the butan-2-yloxy and carbamothioylamino groups.

4-Butan-2-yloxybenzoic acid: Shares the butan-2-yloxybenzoyl group but lacks the iodine atoms and carbamothioylamino group.